Cas no 250691-57-7 (3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione)

• Product Name: 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione
• CAS No: 250691-57-7
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 837247
• PubChem ID: 11771368
• Update Time: 2025-07-19

3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedione, 7-methyl-3-(1-methylethyl)-8-(4-methyl-3-oxopentyl)-
• Salvisyrianone
• 1,2-Naphthalenedione,7-methyl-3-(1-methylethyl)-8-(4-methyl-3-oxopentyl)-
• 3-Oxosaprorthoquinone
• [ "3-Oxosaprorthoquinone" ]
• KDNPHTQAHFLSCY-UHFFFAOYSA-
• 3-Isopropyl-7-methyl-8-(3-oxo-4-methylpentyl)-1,2-naphthoquinone
• 7-methyl-8-(4-methyl-3-oxopentyl)-3-propan-2-ylnaphthalene-1,2-dione
• 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione
• 250691-57-7
• InChI=1/C20H24O3/c1-11(2)16-10-14-7-6-13(5)15(8-9-17(21)12(3)4)18(14)20(23)19(16)22/h6-7,10-12H,8-9H2,1-5H3
• CHEMBL328722
• FS-9477
• AKOS032962531
• 1,2-Naphthalenedione, 7-methyl-3-(1-methylethyl)-8-(4-methyl-3-oxopentyl)-
• 3-ISOPROPYL-7-METHYL-8-(4-METHYL-3-OXOPENTYL)NAPHTHALENE-1,2-DIONE

• Inchi： 1S/C20H24O3/c1-11(2)16-10-14-7-6-13(5)15(8-9-17(21)12(3)4)18(14)20(23)19(16)22/h6-7,10-12H,8-9H2,1-5H3
• InChI Key： KDNPHTQAHFLSCY-UHFFFAOYSA-N
• SMILES： O=C1C(C(=CC2=CC=C(C)C(CCC(C(C)C)=O)=C21)C(C)C)=O

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Red powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 470.0±45.0 °C at 760 mmHg
• Flash Point: 201.5±23.9 °C
• PSA: 51.21000
• LogP: 3.95750
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione

3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione: A Comprehensive Overview

3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione (CAS No. 250691-57-7) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of naphthoquinones, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione.

Structural Characteristics: The molecular formula of 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione is C₂₀H₂₄O₃, with a molecular weight of 312.40 g/mol. The compound features a naphthoquinone core with several substituents, including an isopropyl group at the 3-position, a methyl group at the 7-position, and a 4-methyl-3-oxopentyl group at the 8-position. These functional groups contribute to the compound's unique chemical properties and biological activities.

Synthesis Methods: The synthesis of 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione involves several steps and can be achieved through various synthetic routes. One common approach is the oxidative coupling of substituted naphthols with appropriate aldehydes or ketones. For instance, a recent study published in the Journal of Organic Chemistry (2021) reported a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also minimized side reactions, making it suitable for large-scale production.

Biological Properties: 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione has been extensively studied for its biological activities. One of its most notable properties is its potent antioxidant activity. Naphthoquinones are known to scavenge free radicals and protect cells from oxidative stress. A study published in Free Radical Biology and Medicine (2020) demonstrated that this compound effectively inhibited lipid peroxidation and protected cellular DNA from oxidative damage.

In addition to its antioxidant properties, 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione has shown promising anti-inflammatory effects. Research conducted by a team at the University of California (2019) found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications: The therapeutic potential of 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione has been explored in various preclinical studies. A notable example is its use in cancer research. A study published in Cancer Research (2021) reported that this compound exhibited significant cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and inhibition of cell cycle progression.

Beyond cancer research, 3-Isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1,2-naphthalenedione has also shown promise in neurodegenerative diseases. A study published in Neuropharmacology (2020) investigated its neuroprotective effects in a model of Parkinson's disease. The results indicated that this compound reduced dopaminergic neuron loss and improved motor function in treated animals.

Current Research Trends: Recent advancements in computational chemistry have facilitated the discovery and optimization of new naphthoquinone derivatives with enhanced biological activities. Machine learning algorithms have been employed to predict the pharmacological properties of these compounds based on their structural features. For example, a study published in ACS Omega (2021) used machine learning models to identify key structural motifs responsible for the anti-inflammatory activity of naphthoquinones like 3-isopropyl-7-methyl-8-(4-methyl-3-oxopentyl)-1, * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * *